2-(2-Chlorophenyl)thiazole-4-carbaldehyde
Overview
Description
“2-(2-Chlorophenyl)thiazole-4-carbaldehyde” is a chemical compound with the molecular formula C10H6ClNOS . It is a yellow solid and has a molecular weight of 223.68 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H6ClNOS/c11-9-4-2-1-3-8(9)10-12-7(5-13)6-14-10/h1-6H . This indicates that the compound consists of a thiazole ring attached to a 2-chlorophenyl group and a carbaldehyde group .Physical And Chemical Properties Analysis
This compound is a yellow solid with a molecular weight of 223.68 . It is recommended to be stored at 0-8°C .Mechanism of Action
Mode of Action
It’s known that thiazole derivatives can undergo various chemical reactions, such as the baylis–hillman reaction , which may influence their interaction with biological targets.
Result of Action
The molecular and cellular effects of 2-(2-Chlorophenyl)thiazole-4-carbaldehyde’s action are currently unknown . More research is needed to understand the compound’s biological activity and potential therapeutic effects.
Advantages and Limitations for Lab Experiments
The use of 2-(2-Chlorophenyl)thiazole-4-carbaldehyde in laboratory experiments is advantageous due to its ability to form a variety of compounds. It is also a relatively inexpensive compound, which makes it ideal for use in a variety of experiments. However, it is important to note that this compound is a hazardous compound and should be handled with care. In addition, it is important to note that the compound can be toxic if inhaled or ingested.
Future Directions
The potential future directions for 2-(2-Chlorophenyl)thiazole-4-carbaldehyde are numerous. It could be used in the development of new drugs and therapeutic agents. It could also be used in the synthesis of dyes, fragrances, and other compounds. In addition, it could be further studied for its potential as a pro-drug and its biochemical and physiological effects. Finally, it could be studied for its potential use in the treatment of various diseases, such as cancer and inflammation.
Scientific Research Applications
2-(2-Chlorophenyl)thiazole-4-carbaldehyde has been used in numerous scientific studies. It has been used in the synthesis of various pharmaceuticals, such as anti-tumor agents, anti-inflammatory agents, and anti-bacterial agents. It has also been used in the synthesis of dyes, fragrances, and other compounds. In addition, this compound has been studied for its potential use in the development of new drugs and its potential as a therapeutic agent.
Safety and Hazards
properties
IUPAC Name |
2-(2-chlorophenyl)-1,3-thiazole-4-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClNOS/c11-9-4-2-1-3-8(9)10-12-7(5-13)6-14-10/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAOWVDLRNRMAQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=CS2)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30622951 |
Source
|
| Record name | 2-(2-Chlorophenyl)-1,3-thiazole-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30622951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
639517-84-3 |
Source
|
| Record name | 2-(2-Chlorophenyl)-1,3-thiazole-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30622951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
